Cas no 1352645-48-7 (1-[6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]pyrrolidin-2-one)

• Product Name: 1-[6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]pyrrolidin-2-one
• CAS No: 1352645-48-7
• MF: C₁₅H₂₁BN₂O₃
• MW: 288.149843931198
• CID: 2120273
• Update Time: 2025-06-15

1-[6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)pyrrolidin-2-one
• 6-(Pyrrolidinon-1-yl)pyridine-2-boronic acid pinacol ester
• 1-[6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]pyrrolidin-2-one

• Inchi： 1S/C15H21BN2O3/c1-14(2)15(3,4)21-16(20-14)11-7-5-8-12(17-11)18-10-6-9-13(18)19/h5,7-8H,6,9-10H2,1-4H3
• InChI Key： GKXGFQURBRMNCX-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C(N=2)N2C(CCC2)=O)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 411
• Topological Polar Surface Area: 51.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-[6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]pyrrolidin-2-one

Introduction to 1-[6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]pyrrolidin-2-one (CAS No. 1352645-48-7)

1-[6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]pyrrolidin-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound, identified by its CAS number 1352645-48-7, represents a novel molecular entity with potential applications in the synthesis of bioactive molecules and the exploration of new therapeutic pathways. The structural framework of this compound incorporates a pyrrolidinone core appended with a pyridine moiety and a boronic ester functional group, which are critical features that contribute to its unique chemical properties and reactivity.

The 4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl substituent in the molecular structure is particularly noteworthy due to its role as an effective boronic ester unit. Boronic esters are well-known for their utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. This reaction allows for the formation of carbon-carbon bonds under mild conditions and is widely employed in the construction of complex molecular architectures. The presence of this boronic ester group in 1-[6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]pyrrolidin-2-one underscores its potential as a building block for the synthesis of more intricate pharmacophores.

The pyridine ring is another key feature of this compound that contributes to its chemical diversity. Pyridine derivatives are ubiquitous in medicinal chemistry due to their ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. In particular, the 2-pyridyl moiety in this compound can serve as a pharmacophoric element that enhances binding affinity and selectivity towards specific biological receptors. This makes 1-[6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]pyrrolidin-2-one a promising candidate for further exploration in drug discovery initiatives.

Recent advancements in the field of organoboron chemistry have highlighted the importance of boronic acid derivatives in medicinal applications. The development of new methodologies for the synthesis and functionalization of these compounds has opened up avenues for the creation of novel therapeutic agents. The boronic ester functionality in 1-[6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborlananilide)-yl]pyrrolidinone allows for further derivatization through cross-coupling reactions with aryl halides or other boronic acids. This flexibility makes it an invaluable tool for medicinal chemists seeking to design and optimize small molecule inhibitors or agonists.

The pyrrolidinone scaffold is also a privileged structure in drug discovery due to its prevalence in biologically active compounds. Pyrrolidinones are known for their ability to mimic natural products and exhibit diverse biological activities. The incorporation of a pyridine ring into this scaffold further enhances its potential as a pharmacophore by providing additional interaction points with biological targets. This combination of structural features makes 1-[6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]pyrrolidin-2-one an intriguing candidate for further investigation.

In the context of contemporary research, this compound has been explored as a precursor in the synthesis of more complex molecules with potential therapeutic applications. For instance, it has been utilized in the preparation of kinase inhibitors and other targeted therapies. The ability to functionalize the boronic ester group allows for the introduction of diverse substituents that can modulate binding properties and improve pharmacokinetic profiles. Such modifications are crucial for developing lead compounds that exhibit high efficacy and low toxicity.

The synthesis of 1-[6-(4,4,5,5Tetramethyl-1,3,2dioxaborolan-2yl))
         
)]pyrrolidin]pyrrolidine (CAS No.. 1352645
. 48
. 7)) has been optimized using modern synthetic techniques to ensure high yield and purity. The use of palladium catalysts in cross-coupling reactions has been particularly effective in constructing the desired molecular framework efficiently. These advancements have not only improved the accessibility of this compound but also paved the way for its application in various chemical transformations.

The potential applications of 1-[6-(4,
 4,
 5,
 5-Tetramethyl-1, 3, 2-dioxaborolan-
   
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